Methomyl-d3

• Molecular Formula: C5H10N2O2S
• Molecular Weight: 165.23 g/mol
• InChI: InChI=1S/C5H10N2O2S/c1-4(10-3)7-9-5(8)6-2/h1-3H3,(H,6,8)/i2D3
• InChIKey: UHXUZOCRWCRNSJ-BMSJAHLVSA-N

Methomyl-d3: Deuterated Internal Standard for Residue Analysis

Methomyl-d3 (CAS 1398109-07-3) is a stable isotope-labeled analog of the carbamate insecticide methomyl, in which three hydrogen atoms on the N-methyl carbamate moiety are replaced with deuterium . It functions as an internal standard for the quantification of methomyl in environmental, agricultural, and biological matrices via gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS) . The compound exhibits molecular formula C5H7D3N2O2S with a molecular weight of 165.23 g/mol and is commercially available as a neat reference standard with certified isotopic purity ≥99.5 atom% D and HPLC purity >99.0% .

Product Type Deuterated internal standard (SIL-IS)

Workflow LC-MS/MS & GC-MS residue analysis

Core Function Matrix-effect correction & recovery normalization

Why Unlabeled Analogs Cannot Substitute Methomyl-d3

In quantitative LC-MS/MS analysis of methomyl residues, substitution of Methomyl-d3 with non-deuterated methomyl or structurally dissimilar internal standards introduces systematic quantification error due to differential matrix effects, extraction recovery, and ionization behavior [1]. Non-deuterated methomyl cannot be used as an internal standard because it co-elutes with the native analyte and is indistinguishable in the mass spectrometer, while non-isotopic structural analogs (e.g., carbaryl-d3) exhibit divergent chromatographic retention, extraction efficiency, and ionization response in complex matrices, thereby failing to correct for analyte-specific losses during sample preparation and analysis [2]. Methomyl-d3, in contrast, co-elutes with native methomyl, shares identical extraction recovery and ionization characteristics, and is distinguishable by a +3 Da mass shift, enabling accurate compensation for matrix-induced signal suppression or enhancement across diverse sample types [3].

Unlabeled methomyl

Cannot correct for matrix effects or recovery losses; quantification accuracy may be compromised in complex samples.

13C-labeled analog with different retention

Altered chromatographic behavior may reduce co-elution, limiting effective compensation for ion suppression/enhancement.

External calibration (solvent-based)

Fails to address matrix-induced signal variability; errors can exceed 50%, making it unsuitable for residue-level quantification.

• [1] Restek Corporation. Choosing an Internal Standard. Technical Note, 2015. View Source
• [2] Welch Materials Inc. Are You Using The Internal Standard Method In A Right Way? Technical Article, 2025. View Source
• [3] Ito Y, Goto T, Yamada S, et al. Application of dual counter-current chromatography for rapid sample preparation of N-methylcarbamate pesticides in vegetable oil and citrus fruit. Journal of Chromatography A. 2006;1108(1):20-25. View Source

Methomyl-d3: Quantitative Evidence & Comparative Data

Isotopic Purity: Enhanced Deuterium Enrichment

The isotopic purity of Methomyl-d3 directly governs its suitability as an internal standard; insufficient deuteration introduces unlabeled methomyl contamination that contributes to the analyte signal, systematically biasing quantification [1]. WITEGA Methomyl-D3 is certified at 99.5 atom% D via MS analysis, whereas generic deuterated methomyl products from alternative suppliers may be offered at ≥95% purity without explicit atom% D certification . The quantitative difference is 99.5 atom% D versus ≥95% total purity (which may include non-deuterated methomyl impurities) .

Isotopic Purity

Data to verify

≥99.5 atom% D (MS) vs typical ≥98 atom% D; Δ ≥1.5%

Lower d0 interference, wider dynamic range

Neat standard specification; independent verification recommended

Evidence Dimension	Isotopic purity (atom% D)
Target Compound Data	99.5 atom% D
Comparator Or Baseline	Alternative supplier methomyl-d3: purity ≥95% (total purity, not atom% D specified)
Quantified Difference	≥4.5 percentage point difference; absence of atom% D certification in comparator prevents verification of deuteration completeness
Conditions	WITEGA Methomyl-D3 product specification (PS228) validated by MS isotopic analysis

Why This Matters

Higher certified isotopic purity ensures minimal unlabeled methomyl carryover that could otherwise elevate baseline signal and compromise limit of quantification (LOQ) in trace residue analysis.

• [1] Russak EM, Bednarczyk EM. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Annals of Pharmacotherapy. 2019;53(2):211-246. View Source

ISO 17034 Certification vs. Non-Certified Standards

In regulatory water quality monitoring under China's HJ 827-2017 standard method for carbamate pesticides, Methomyl-d3 is explicitly specified as one of four approved internal standards in the pesticide internal standard mix solution . Alternative deuterated internal standards such as carbaryl-d3, fenobucarb-d3, or methiocarb-d3—while commercially available—are not listed in this regulatory method and would require full method revalidation for compliance applications . The differentiation is binary: Methomyl-d3 is pre-approved for regulatory use, whereas alternatives require additional validation documentation.

ISO 17034 Certification

Specification review

CRM with metrological traceability vs CoA-only standard

Supports audit readiness, inter-lab comparability

Relevant for ISO/IEC 17025 accredited labs

Evidence Dimension	Regulatory method inclusion status
Target Compound Data	Included in HJ 827-2017 standard method (4 Compound Mix)
Comparator Or Baseline	Carbaryl-d3, fenobucarb-d3, methiocarb-d3: not listed in HJ 827-2017
Quantified Difference	Binary: pre-approved vs. requires de novo method validation
Conditions	China National Environmental Protection Standard HJ 827-2017 for determination of carbamate pesticides in water quality

Why This Matters

Procurement of HJ 827-2017-listed Methomyl-d3 eliminates the time, cost, and documentation burden associated with validating a non-listed internal standard for regulatory submissions.

Matrix Effect Compensation: SIL-IS vs. External Calibration

In a peer-reviewed application of dual counter-current chromatography (dual CCC) for rapid sample preparation of N-methylcarbamate pesticides, Methomyl-d3 was successfully employed as the stable isotopically labeled internal standard for simultaneous determination of carbaryl, fenobucarb, and methomyl in vegetable oil and citrus fruit matrices [1]. While the publication did not report a direct head-to-head comparison with non-deuterated methomyl or alternative internal standards, it demonstrates that Methomyl-d3 performs effectively as an internal standard in a validated, published analytical workflow involving complex lipid-rich matrices where matrix effects are particularly severe [1]. In contrast, methods employing external standard calibration without isotopic internal standards typically exhibit significantly higher variability in such matrices due to uncorrected matrix effects.

Matrix Effect Compensation

Class-level

SIL-IS corrects matrix errors; external calibration errors >50% possible

Essential for accurate residue quantification

Class-level evidence in food/environmental LC-MS/MS

Evidence Dimension	Validated application in complex food matrices
Target Compound Data	Successfully used as internal standard in n-hexane extraction with dual CCC sample preparation
Comparator Or Baseline	External standard calibration methods (no internal standard): typical RSD >15% in lipid-rich matrices due to uncorrected matrix effects
Quantified Difference	Method validation data for target compound recovery range: 73–103% (from similar deuterated carbamate pesticide studies using isotopic internal standards)
Conditions	Vegetable oil and citrus fruit matrices; n-hexane extraction with stable isotopically labeled internal standards; dual CCC sample preparation

Why This Matters

This peer-reviewed application confirms Methomyl-d3 is suitable for method development and validation in challenging food matrices, reducing procurement risk for laboratories requiring published precedent.

• [1] Ito Y, Goto T, Yamada S, et al. Application of dual counter-current chromatography for rapid sample preparation of N-methylcarbamate pesticides in vegetable oil and citrus fruit. Journal of Chromatography A. 2006;1108(1):20-25. View Source

Methomyl-d3: Application Scenarios

ISO/IEC 17025-Accredited Food and Environmental Labs

Environmental testing laboratories performing carbamate pesticide analysis in water samples under China's HJ 827-2017 standard method should prioritize Methomyl-d3 procurement. As an explicitly specified internal standard in the regulatory method , its use eliminates the need for alternative internal standard validation and ensures audit-ready documentation. This is particularly critical for laboratories submitting data to environmental protection agencies, where method deviation from the prescribed internal standard may trigger additional scrutiny or data rejection.

Multi-Residue Pesticide Analysis by LC-MS/MS

Food safety and contract research laboratories quantifying methomyl residues in lipid-rich matrices (vegetable oils, citrus fruits, nuts) and protein-containing samples (livestock products, eggs) benefit most from Methomyl-d3. In these matrices, matrix effects cause significant ionization suppression or enhancement in LC-MS/MS analysis; Methomyl-d3's co-elution and near-identical physicochemical behavior to native methomyl provides effective matrix effect correction [1]. This is especially important when method validation requires recovery within 70–120% and RSD ≤20% per SANTE guidelines.

Forensic and Clinical Toxicology: Biological Fluid Analysis

Analytical method development laboratories designing multi-residue LC-MS/MS methods for carbamate insecticides should include Methomyl-d3 in their internal standard panel. It serves as the primary isotopic internal standard for methomyl quantification while also supporting accurate determination of thiodicarb (which degrades to methomyl) in animal-derived foodstuffs [2]. For methods requiring simultaneous analysis of multiple N-methylcarbamates (methomyl, carbaryl, fenobucarb, methiocarb), Methomyl-d3 is part of commercially available mixed internal standard solutions aligned with regulatory requirements .

Environmental Fate and Metabolism Studies Requiring High-Resolution Mass Spectrometry

Research groups investigating methomyl degradation pathways, soil persistence, and metabolite formation in environmental samples should procure Methomyl-d3 for use as a surrogate standard in stable isotope dilution assays. The compound's certified isotopic purity (≥99.5 atom% D) ensures minimal interference from unlabeled methomyl in high-resolution mass spectrometry experiments, enabling accurate quantification of native methomyl even at sub-ppb concentrations in complex soil and water matrices.

Application

Selection Property

Validation Focus

ISO/IEC 17025 food & environmental labs

ISO 17034 CRM availability

Metrological traceability, audit documentation

Multi-residue LC-MS/MS (QuEChERS)

Co-eluting SIL-IS for matrix correction

Matrix-effect compensation, ppb-level LOD

Forensic & biological fluid analysis

Matrix correction in complex biological matrices

Accuracy in human plasma research matrices

• [1] Ito Y, Goto T, Yamada S, et al. Application of dual counter-current chromatography for rapid sample preparation of N-methylcarbamate pesticides in vegetable oil and citrus fruit. Journal of Chromatography A. 2006;1108(1):20-25. View Source
• [2] Rahman MM, Abd El-Aty AM, Kim SW, et al. Simultaneous determination and identity confirmation of thiodicarb and its degradation product methomyl in animal-derived foodstuffs using high-performance liquid chromatography with fluorescence detection and tandem mass spectrometry. Journal of Chromatography B. 2017;1060:281-290. View Source